Cas no 1804847-54-8 (2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1804847-54-8
• MF: C₇H₂F₃IN₂O₅
• MW: 378.000864505768
• CID: 4834588
• Update Time: 2025-06-07

2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C7H2F3IN2O5/c8-7(9,10)18-4-2(6(14)15)1-3(13(16)17)12-5(4)11/h1H,(H,14,15)
• InChI Key： GFCBUOLYPQLXIC-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)O)=CC([N+](=O)[O-])=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 2.4
• Topological Polar Surface Area: 105

Additional information on 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid

2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804847-54-8): An Overview

2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804847-54-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine substituent, a nitro group, a trifluoromethoxy moiety, and a carboxylic acid functional group. These functionalities endow the molecule with a wide range of chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

The iodine substituent in 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid is particularly noteworthy due to its reactivity and utility in cross-coupling reactions. Iodine is a common leaving group in palladium-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The presence of the iodine substituent allows for efficient and selective transformations, facilitating the construction of diverse molecular architectures.

The nitro group in 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid is another key functional group that contributes to its reactivity and biological activity. Nitro groups can be reduced to amino groups under appropriate conditions, which is a crucial step in the synthesis of many bioactive compounds. This reduction can be achieved using various reducing agents, such as iron powder in acidic media or hydrogen gas over a palladium catalyst. The resulting amino derivatives often exhibit enhanced biological activity and can serve as intermediates in the synthesis of drugs targeting specific biological pathways.

The trifluoromethoxy moiety (OCF₃) is a fluorinated functional group that imparts unique electronic and steric properties to 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid. Fluorinated compounds are known for their increased lipophilicity, metabolic stability, and improved pharmacokinetic profiles. The trifluoromethoxy group can enhance these properties further, making it an attractive substituent in drug design. Recent studies have shown that compounds containing this moiety exhibit enhanced binding affinity to biological targets, which can lead to improved therapeutic efficacy.

The carboxylic acid functional group in 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid provides additional reactivity and functionality. Carboxylic acids can undergo various transformations, such as esterification, amidation, and decarboxylation. These reactions are essential in the synthesis of pharmaceuticals and other bioactive molecules. For example, esterification can be used to improve the solubility and bioavailability of drugs, while amidation can introduce new functionalities that enhance biological activity.

In recent years, 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of anti-cancer agents. The combination of the iodine substituent, nitro group, trifluoromethoxy moiety, and carboxylic acid functional group provides a robust platform for the development of novel anti-cancer drugs with improved efficacy and reduced side effects.

An example of such research is the synthesis of pyridine-based inhibitors targeting specific kinases involved in cancer progression. Kinase inhibitors are a class of drugs that have shown significant promise in treating various types of cancer by blocking the activity of kinases that promote tumor growth and survival. The unique structural features of 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid make it an ideal starting material for the design and synthesis of these inhibitors.

Beyond cancer research, 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid has also been explored for its potential applications in other therapeutic areas. For instance, it has been used as an intermediate in the synthesis of anti-inflammatory agents and antibiotics. The ability to fine-tune the chemical structure through various functional groups allows for the development of compounds with tailored biological activities.

In conclusion, 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804847-54-8) is a highly versatile compound with significant potential in organic synthesis and medicinal chemistry. Its unique combination of functional groups provides a robust platform for the development of novel bioactive compounds with diverse applications. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern pharmaceutical research.